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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B8193060 Get Quote

Essential Safety and Handling Guide for IR-797
Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of IR-
797 chloride, a near-infrared (NIR) dye. Adherence to these procedures is essential to ensure

personal safety and regulatory compliance in the laboratory.

Product Information and Physical Properties
IR-797 chloride is a solid, methanol-soluble laser dye. The following table summarizes its key

physical and chemical properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8193060?utm_src=pdf-interest
https://www.benchchem.com/product/b8193060?utm_src=pdf-body
https://www.benchchem.com/product/b8193060?utm_src=pdf-body
https://www.benchchem.com/product/b8193060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8193060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 110992-55-7

Molecular Formula C₃₁H₃₄Cl₂N₂

Molecular Weight 505.52 g/mol

Appearance Solid

Melting Point 116.7-128.0 °C

λmax 797 nm (in methanol)

Storage Temperature -20°C

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling IR-797 chloride to

minimize exposure and ensure safety.

Equipment Specification

Eye Protection Chemical safety goggles or full-face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Respiratory Protection
Type N95 (US) or equivalent dust

mask/respirator.

Body Protection Laboratory coat.

Safe Handling and Operational Workflow
Proper handling of IR-797 chloride is critical to prevent accidental exposure and

contamination. The following workflow outlines the key steps from receipt to disposal.
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Caption: Safe handling workflow for IR-797 chloride.
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Experimental Protocol: Preparation of a Stock Solution
Preparation: Ensure a chemical fume hood is operational. Gather all necessary PPE and

materials.

Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount

of IR-797 chloride solid.

Dissolving: Add the appropriate volume of a suitable solvent (e.g., methanol) to the vial.

Mixing: Gently swirl or vortex the vial until the solid is completely dissolved.

Storage: Label the vial with the chemical name, concentration, solvent, and date of

preparation. Store the stock solution at an appropriate temperature, protected from light.

Emergency Procedures: Spills and Exposure
In the event of a spill or personnel exposure, immediate and appropriate action is crucial. The

following diagram outlines the decision-making process for emergency response.

To cite this document: BenchChem. [Personal protective equipment for handling IR-797
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8193060#personal-protective-equipment-for-
handling-ir-797-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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